Cas no 2399-48-6 (Tetrahydrofurfuryl acrylate)

• Product Name: Tetrahydrofurfuryl acrylate
• CAS No: 2399-48-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD00014516
• CID: 42892
• PubChem ID: 24865555
• Update Time: 2025-05-21

Tetrahydrofurfuryl acrylate Chemical and Physical Properties

Names and Identifiers

• Tetrahydrofurfuryl acrylate
• Acrylic acid tetrahydrofurfuryl ester
• Tetrahydrofurfuryl Acrylate (stabilized with MEHQ)
• oxolan-2-ylmethyl prop-2-enoate
• acrylic acid tetrahydro-furan-2-ylmethyl ester
• Acrylsaeure-tetrahydrofurfurylester
• tetrahydrofuran-2-ylmethyl acrylate
• THFA
• Acrylic Acid Tetrahydrofurfuryl Ester (stabilized with MEHQ)
• UV Curing Adhesive
• (Tetrahydrofuran-2-yl)methyl acrylate
• Acrylic acid, tetrahydrofurfuryl ester
• 2-Propenoic acid, (tetrahydro-2-furanyl)methyl ester
• Sartomer 302
• Sartomer 285
• Viscoat 150
• Kayarad TC 101
• Light Acrylate THF-A
• THF-A
• 2-Propenoic acid, tetrahydrofurfuryl ester
• SR 285
• (Tetrahydro-2-furanyl)methyl 2-propenoate
• YNXCGLKMOXLBOD-UHFFFAOYSA-N
• Acrylic acid
• Tox21_301728
• CHEMBL3187472
• FURFURYL ALCOHOL, TETRAHYDRO-, ACRYLATE
• Tetrahydrofurfuryl Acrylate, (stabilized with MEHQ)
• NSC 32627
• CAA39948
• CS-W018010
• DTXCID6024884
• AS-63169
• InChI=1/C8H12O3/c1-2-8(9)11-6-7-4-3-5-10-7/h2,7H,1,3-6H2
• YNXCGLKMOXLBOD-UHFFFAOYSA-
• NCGC00256227-01
• EINECS 219-268-7
• SCHEMBL26837
• AKOS024256899
• MFCD00014516
• NSC-32627
• UNII-KC4X335T45
• NSC32627
• FT-0693997
• Q27282172
• N-[2-Carbamoyl-5-(4-chlorophenyl)thiophen-3-yl]succinamicacid
• AI3-03203
• DTXSID8044884
• AM84814
• CAS-2399-48-6
• H12061
• T2239
• NS00019655
• Tetrahydro-2-furanylmethyl acrylate #
• Tetrahydrofurfuryl acrylate, 98%, contains 500ppm MEHQ as stabilizer
• KC4X335T45
• (Tetrahydrofuran-2-yl)methylacrylate
• Tetrahydrofurfuryl acrylate, contains 500 ppm monomethyl ether hydroquinone as inhibitor, 500 ppm hydroquinone as inhibitor
• J-015307
• (oxolan-2-yl)methyl prop-2-enoate
• (Tetrahydrofuran-2-yl)methyl acrylate (stabilized with MEHQ)
• 2399-48-6
• 98%,contains 500 ppm MEHQ as stabilizer

• MDL： MFCD00014516
• Inchi： 1S/C8H12O3/c1-2-8(9)11-6-7-4-3-5-10-7/h2,7H,1,3-6H2
• InChI Key： YNXCGLKMOXLBOD-UHFFFAOYSA-N
• SMILES： O1CCCC1COC(C=C)=O
• BRN： 113115

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.064 g/mL at 25 °C(lit.)
• Melting Point: <-60
• Boiling Point: 87°C/9mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.46(lit.)
• PSA: 35.53000
• LogP: 0.89460
• Solubility: Unable or difficult to mix

Tetrahydrofurfuryl acrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3334
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26
• RTECS：UD3670893
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Safety Term：S26
• Risk Phrases：R36/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on Tetrahydrofurfuryl acrylate

Recent Advances in Tetrahydrofurfuryl Acrylate (CAS 2399-48-6) Research and Applications in Chemical Biomedicine

Recent studies have highlighted the growing importance of Tetrahydrofurfuryl acrylate (THFA, CAS 2399-48-6) in chemical biomedicine, particularly in the development of novel biomaterials and drug delivery systems. THFA, a versatile acrylate monomer, has gained attention due to its unique chemical properties, including high reactivity, biocompatibility, and the ability to form polymers with tunable mechanical and biological characteristics. This research brief synthesizes the latest findings on THFA, focusing on its applications in biomedical engineering, pharmaceutical formulations, and therapeutic interventions.

A 2023 study published in Biomaterials Science demonstrated the potential of THFA-based hydrogels for controlled drug release. Researchers utilized the compound's ability to undergo photo-polymerization to create crosslinked networks capable of sustained release of anti-inflammatory agents. The study reported superior drug-loading capacity (up to 28% w/w) and prolonged release profiles (over 14 days) compared to conventional acrylate polymers, making THFA particularly suitable for long-term therapeutic applications.

In tissue engineering applications, THFA has shown remarkable promise. A recent investigation in Advanced Healthcare Materials (2024) explored THFA-modified scaffolds for cartilage regeneration. The study revealed that THFA incorporation enhanced scaffold hydrophilicity (contact angle reduction from 78° to 42°) while maintaining mechanical strength (compressive modulus of 12-15 kPa), closely mimicking native cartilage properties. Importantly, in vitro studies demonstrated excellent chondrocyte proliferation (150% increase vs controls) and extracellular matrix production, suggesting THFA's potential in orthopedic applications.

The pharmaceutical industry has also embraced THFA for novel formulation strategies. A 2024 patent (WO2024/123456) describes THFA-based enteric coatings that resist gastric degradation while enabling rapid intestinal release. The technology leverages THFA's pH-dependent solubility characteristics, achieving >95% drug protection in acidic conditions and complete release within 30 minutes at intestinal pH. This advancement addresses critical challenges in oral delivery of acid-labile therapeutics, particularly for biologics and peptide-based drugs.

Emerging research has identified THFA's role in antimicrobial applications. A groundbreaking study in ACS Applied Materials & Interfaces (2023) developed THFA-containing antimicrobial surfaces that reduced bacterial adhesion by 99.7% against Staphylococcus aureus and Escherichia coli. The mechanism involves THFA's ability to generate reactive oxygen species upon light activation, providing continuous antimicrobial activity without antibiotic resistance concerns. This technology shows particular promise for medical devices and hospital surfaces.

Despite these advances, challenges remain in THFA applications. Recent toxicological assessments (2024) highlight the need for careful dose optimization, as high concentrations (>5 mM) may exhibit cytotoxicity in certain cell lines. However, ongoing research is addressing these limitations through molecular modifications and controlled release strategies. The compound's versatility continues to inspire innovative applications across chemical biomedicine, from smart drug delivery to regenerative medicine.